Cas no 1220032-80-3 (4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride
• CAS No: 1220032-80-3
• MF: C₁₃H₁₉BrClNO
• MW: 320.653062105179
• CID: 4688249
• Update Time: 2025-10-28

4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromo-3-methylphenoxy)methyl]piperidine hydrochloride
• 4-[(4-Bromo-3-methylphenoxy)methyl]piperidinehydrochloride
• 4-((4-Bromo-3-methylphenoxy)methyl)piperidine hydrochloride
• 4-(4-bromo-3-methylphenoxymethyl)piperidine hydrochloride
• 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C13H18BrNO.ClH/c1-10-8-12(2-3-13(10)14)16-9-11-4-6-15-7-5-11;/h2-3,8,11,15H,4-7,9H2,1H3;1H
• InChI Key： LBVQADPJDHYSKV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)OCC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 206
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride

Recent Advances in the Study of 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1220032-80-3)

The compound 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1220032-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its brominated aromatic moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride, highlighting its efficient production through a multi-step process involving bromination and piperidine ring formation. The researchers emphasized the compound's high purity and yield, which are critical for its application in preclinical studies. The study also noted the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride exhibits significant affinity for serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia. In vitro assays demonstrated its ability to modulate receptor activity at nanomolar concentrations, with a particularly strong effect on the 5-HT2A receptor subtype. These findings were corroborated by in vivo studies in rodent models, where the compound showed anxiolytic and antipsychotic-like effects without significant sedative side effects.

Further research has explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. A recent pharmacokinetic study published in Drug Metabolism and Disposition reported that 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride has good oral bioavailability and a favorable half-life, supporting its potential as an orally administered therapeutic agent. The study also identified the primary metabolic pathways, which involve hepatic cytochrome P450 enzymes, and noted minimal drug-drug interaction risks.

In addition to its CNS applications, 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride has been investigated for its anti-inflammatory and analgesic properties. A 2024 study in European Journal of Pharmacology demonstrated its efficacy in reducing inflammation in a murine model of rheumatoid arthritis, with mechanisms involving the inhibition of pro-inflammatory cytokine production. These findings suggest a broader therapeutic potential beyond neuropsychiatric disorders.

Despite these promising results, challenges remain in the development of 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride as a clinical candidate. Issues such as optimizing its selectivity for specific receptor subtypes and minimizing off-target effects are areas of active research. Ongoing studies are also exploring structural modifications to enhance its therapeutic index and reduce potential toxicity.

In conclusion, 4-(4-Bromo-3-methylphenoxy)methylpiperidinehydrochloride (CAS: 1220032-80-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its multifaceted pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a valuable lead for the development of novel therapeutics targeting CNS disorders and inflammatory conditions. Future research will likely focus on advancing its preclinical development and exploring its potential in clinical settings.